Cas no 18913-38-7 (1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one)

• Product name: 1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one
• CAS No: 18913-38-7
• MF: C₁₀H₁₁NO
• MW: 161.20044
• MDL: MFCD18809201
• CID: 123246
• PubChem ID: 15444356

1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,3-dihydro-2H-isoindol-2-yl)-
• 1-(2,3-Dihydro-1H-isoindol-2-yl)ethan-1-one
• 1H-Isoindole, 2-acetyl-2,3-dihydro- (9CI)
• 2-Acetylisoindoline
• 2-Acetyl-2,3-dihydro-1H-isoindole
• 2-Acetyl-1,3-dihydro-2H-isoindole
• 1-(1,3-dihydro-2H-isoindol-2-yl)-Ethanone
• N-acetylisoindoline
• SB65699
• EN300-75418
• AKOS012921032
• SCHEMBL1197829
• 1-(1,3-Dihydroisoindol-2-yl)ethanone
• 1-(Isoindolin-2-yl)ethanone
• FPULJIHNWKBSCZ-UHFFFAOYSA-N
• 1-(2,3-dihydro-1H-isoindol-2-yl)-ethanone
• 18913-38-7
• 1-(2,3-dihydro-1H-isoindol-2-yl)ethan-1-one

• MDL： MFCD18809201
• Inchi： InChI=1S/C10H11NO/c1-8(12)11-6-9-4-2-3-5-10(9)7-11/h2-5H,6-7H2,1H3
• InChI Key： FPULJIHNWKBSCZ-UHFFFAOYSA-N
• SMILES： C1C2C(=CC=CC=2)CN1C(=O)C

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles